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Compound of Interest

Compound Name:
2,3-

DICHLOROBENZOTRIFLUORIDE

Cat. No.: B1294808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,3-
dichlorobenzotrifluoride (CAS No. 54773-19-2). Due to the limited availability of a complete

Safety Data Sheet (SDS) for this specific isomer, this document incorporates data from publicly

available information for 2,3-dichlorobenzotrifluoride and supplements it with representative

data from its isomers, including 2,4-, 3,4-, and 2,5-dichlorobenzotrifluoride, to ensure a

thorough understanding of its safe handling and use.

Chemical and Physical Properties
2,3-Dichlorobenzotrifluoride, also known as 1,2-dichloro-3-(trifluoromethyl)benzene, is a

significant intermediate in the synthesis of various agrochemicals and pharmaceuticals.[1] Its

physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₇H₃Cl₂F₃ [1][2][3]

Molecular Weight 215.00 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [4][5]

Melting Point -26 °C [2]

Boiling Point 184.4 °C at 760 mmHg [2]

Density 1.464 g/cm³ [2]

Flash Point 73.2 °C [2]

Vapor Pressure 1 mmHg at 25°C [2]

Refractive Index 1.47 [2]

Storage Temperature
Room Temperature, sealed in

dry conditions
[2]

Hazard Identification and Toxicological Data
2,3-Dichlorobenzotrifluoride is classified as an irritant.[6] While specific toxicological data

such as LD50 and LC50 values are not readily available for the 2,3-isomer, data from related

isomers suggest that dichlorobenzotrifluorides may be harmful if swallowed and can cause skin

and eye irritation or burns.[7][8]

GHS Hazard Statements for 2,3-Dichlorobenzotrifluoride:[6]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[6]

P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.
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P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

The following table includes toxicological data for a related isomer, 2,4-Dichlorobenzotrifluoride,

to provide an indication of potential toxicity.

Toxicological Data (for 2,4-
Dichlorobenzotrifluoride)

Value Source(s)

Acute Oral Toxicity (LD50, Rat) No data available

Acute Dermal Toxicity (LD50,

Rabbit)
No data available

Aquatic Toxicity (EC50,

Daphnia magna)
> 0.18 mg/L - 48 h [7]

Experimental Protocols
Safe Handling and Personal Protective Equipment (PPE)
Given the hazardous nature of halogenated aromatic compounds, stringent safety protocols

are necessary in a laboratory setting.

Workflow for Safe Handling:
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Caption: Generalized workflow for the safe handling of 2,3-dichlorobenzotrifluoride.
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Personal Protective Equipment (PPE) Recommendations:

PPE Item Specification Purpose Source(s)

Eye/Face Protection

Chemical safety

goggles and/or face

shield.

To protect against

splashes and vapors.
[4][7]

Skin Protection

Chemical-resistant

gloves (e.g., Viton®,

Nitrile rubber), lab

coat, and closed-toe

shoes.

To prevent skin

contact, which can

cause irritation or

burns.

[4][7][9]

Respiratory Protection

Use in a well-

ventilated area or a

chemical fume hood.

If ventilation is

inadequate, a NIOSH-

approved respirator

with organic vapor

cartridges is

recommended.

To minimize inhalation

of harmful vapors.
[4][7]

Spill Cleanup Protocol
In the event of a spill, prompt and appropriate action is crucial to mitigate risks.

Logical Flow for Chemical Spill Response:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.scbt.com/p/2-3-dichlorobenzotrifluoride-54773-19-2
https://www.lookchem.com/404.htm
https://www.benchchem.com/pdf/detailed_experimental_protocol_for_3_4_Dichloro_2_fluorobenzodifluoride_synthesis.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1131014&productDescription=25-DICHLROBENZOTRIFLRIDE+9+25G&vendorId=VN00024248&countryCode=US&language=en
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54-1
https://store.apolloscientific.co.uk/product/23-dichlorobenzotrifluoride
https://www.echemi.com/sds/24-dichlorobenzotrifluoride-pid_Seven21173.html
https://pim-resources.coleparmer.com/sds/43292.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15098~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:18:21~~3%204-Dichlorobenzotrifluoride~~
https://www.benchchem.com/product/b1294808#2-3-dichlorobenzotrifluoride-material-safety-data-sheet
https://www.benchchem.com/product/b1294808#2-3-dichlorobenzotrifluoride-material-safety-data-sheet
https://www.benchchem.com/product/b1294808#2-3-dichlorobenzotrifluoride-material-safety-data-sheet
https://www.benchchem.com/product/b1294808#2-3-dichlorobenzotrifluoride-material-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1294808?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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